Cas no 179128-93-9 (2-Propenoic acid, 3-[3,4-bis(phenylmethoxy)phenyl]-, (2E)-)
179128-93-9 structure
Product Name:2-Propenoic acid, 3-[3,4-bis(phenylmethoxy)phenyl]-, (2E)-
CAS No:179128-93-9
MF:C23H20O4
MW:360.402506828308
CID:1374827
PubChem ID:5949893
Update Time:2025-04-20
2-Propenoic acid, 3-[3,4-bis(phenylmethoxy)phenyl]-, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-[3,4-bis(phenylmethoxy)phenyl]-, (2E)-
- 54429-62-8
- NSC146870
- SCHEMBL5848038
- AKOS005166914
- STL223936
- CS-0356892
- (2E)-3-[3,4-bis(benzyloxy)phenyl]prop-2-enoicacid
- 179128-93-9
- CHEMBL4548000
- 3,4-dibenzyloxycinnamic acid
- 3-(3,4-Bis(benzyloxy)phenyl)acrylic acid
- (2E)-3-[3,4-bis(benzyloxy)phenyl]prop-2-enoic acid
- (E)-3-(3,4-Bis(benzyloxy)phenyl)acrylic acid
- NSC-146870
- (E)-3-[3,4-bis(phenylmethoxy)phenyl]prop-2-enoic acid
-
- Inchi: 1S/C23H20O4/c24-23(25)14-12-18-11-13-21(26-16-19-7-3-1-4-8-19)22(15-18)27-17-20-9-5-2-6-10-20/h1-15H,16-17H2,(H,24,25)/b14-12+
- InChI Key: HXUKHSXNXWMNGH-WYMLVPIESA-N
- SMILES: O(CC1C=CC=CC=1)C1=CC(/C=C/C(=O)O)=CC=C1OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 360.1362
- Monoisotopic Mass: 360.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 8
- Complexity: 463
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
2-Propenoic acid, 3-[3,4-bis(phenylmethoxy)phenyl]-, (2E)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
179128-93-9 (2-Propenoic acid, 3-[3,4-bis(phenylmethoxy)phenyl]-, (2E)-) Related Products
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